Cas no 2228449-73-6 (7-(3-methylazetidin-3-yl)oxy-1H-indazole)

• Product Name: 7-(3-methylazetidin-3-yl)oxy-1H-indazole
• CAS No: 2228449-73-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6062892
• PubChem ID: 165666206
• Update Time: 2025-05-24

7-(3-methylazetidin-3-yl)oxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(3-methylazetidin-3-yl)oxy-1H-indazole
• 2228449-73-6
• EN300-1729009
• 7-[(3-methylazetidin-3-yl)oxy]-1H-indazole

• Inchi： 1S/C11H13N3O/c1-11(6-12-7-11)15-9-4-2-3-8-5-13-14-10(8)9/h2-5,12H,6-7H2,1H3,(H,13,14)
• InChI Key： XTAMMNAQDDYYSV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2C=NNC=12)C1(C)CNC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.9Ų

Additional information on 7-(3-methylazetidin-3-yl)oxy-1H-indazole

Introduction to 7-(3-methylazetidin-3-yl)oxy-1H-indazole (CAS No. 2228449-73-6)

7-(3-methylazetidin-3-yl)oxy-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2228449-73-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine and indazole classes, which are known for their diverse biological activities and potential applications in drug discovery. The structural motif of 7-(3-methylazetidin-3-yl)oxy-1H-indazole combines a 3-methylazetidinyl group with an indazole ring, creating a unique scaffold that may contribute to its pharmacological properties.

The indazole core is a prominent structural feature found in numerous bioactive molecules, including anticancer agents, antimicrobial compounds, and neuroactive substances. Its aromatic system and nitrogen-rich environment make it a versatile platform for further functionalization and derivatization. In contrast, the 3-methylazetidinyl moiety introduces a cyclic amine structure with a methyl substituent, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of an oxygen atom linking these two moieties enhances the compound's potential for hydrogen bonding interactions, further modulating its pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 7-(3-methylazetidin-3-yl)oxy-1H-indazole with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, its structural features align well with known pharmacophores in kinase inhibitors, which are widely used in oncology treatments.

The synthesis of 7-(3-methylazetidin-3-yl)oxy-1H-indazole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the azetidinyl group onto the indazole scaffold, followed by functional group transformations to optimize the overall structure. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.

In vitro pharmacological studies have begun to elucidate the potential therapeutic applications of 7-(3-methylazetidin-3-yl)oxy-1H-indazole. Preliminary data indicate that this compound demonstrates moderate affinity for certain protein targets, suggesting its utility as a lead compound for further drug development. Researchers are particularly interested in exploring its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play critical roles in mediating inflammatory responses. Moreover, its ability to modulate neurotransmitter receptor activity has been hypothesized based on structural analogs within the indazole class.

The pharmacokinetic profile of 7-(3-methylazetidin-3-yl)oxy-1H-indazole is another area of active investigation. Analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic stability and excretion pathways. These studies aim to identify potential liabilities related to bioavailability, clearance rates, and drug-drug interactions, which are essential considerations for any candidate drug entering clinical development.

Given its structural complexity and promising biological activity, 7-(3-methylazetidin-3-yl)oxy-1H-indazole represents an intriguing subject for further research in medicinal chemistry. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced potency and selectivity. The integration of high-throughput screening technologies may accelerate the identification of optimized analogs suitable for preclinical testing.

The future directions for studying 7-(3-methylazetidin-3-yl)oxy-1H-indazole include exploring its role in disease models and conducting comprehensive toxicological assessments. Preclinical studies in relevant animal models will provide insights into its safety profile and efficacy across different therapeutic indications. Additionally, computational approaches such as molecular dynamics simulations can complement experimental data by providing dynamic insights into molecular interactions at an atomic level.

In conclusion,7-(3-methylazetidin-3-yl)oxy-1H-indazole (CAS No. 2228449-73-6) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of an indazole core with a 3-methylazetidinyl group offers a rich foundation for developing novel bioactive molecules. As research progresses, this compound is likely to contribute valuable insights into drug discovery efforts aimed at addressing unmet medical needs.